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Compound of Interest

Compound Name: Z-Gln-OH

Cat. No.: B554785 Get Quote

Essential Safety and Handling Guide for Z-Gln-
OH
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Z-Gln-OH (N-Cbz-L-glutamine). Adherence to

these procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Immediate Precautions
Z-Gln-OH is a white, odorless powder used in peptide synthesis.[1][2][3] While it is not

classified as a hazardous substance or mixture, it is a combustible solid, and appropriate

handling is necessary to avoid potential risks.[1][4] Key hazards include:

Skin Contact: May cause an allergic skin reaction.[5]

Eye Contact: Direct contact may cause irritation.

Inhalation: Inhaling dust can lead to respiratory irritation.[5]

Combustibility: As a combustible solid, it can burn if ignited.[1]

In case of exposure, consult a physician and provide them with the Safety Data Sheet (SDS).

[5]
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Skin Contact: Wash the affected area with soap and plenty of water.[5]

Eye Contact: Flush eyes with water as a precaution.[5]

Inhalation: Move the individual to fresh air.

Ingestion: Rinse the mouth with water.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. The following equipment

should be worn when handling Z-Gln-OH:

PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved

eyeshields.

Protects eyes from dust

particles and accidental

splashes.[1][5]

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Gloves must be

inspected before use.

Prevents skin contact and

potential allergic reactions.[1]

[5]

Respiratory Protection

A NIOSH-approved N95

respirator should be used

where dust formation is likely.

Minimizes the inhalation of

airborne powder.[1]

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Operational and Disposal Plan
A systematic approach to handling and disposal ensures safety at every stage of the workflow.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage.
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

The designated storage class for this combustible solid is 11.[1]

Step 2: Handling and Use

Handle Z-Gln-OH in a well-ventilated area, preferably within an appropriate exhaust

ventilation system (e.g., a chemical fume hood), to prevent the formation of dust and

aerosols.[5]

Avoid direct contact with skin and eyes and prevent inhalation of the powder.[5]

Wash hands thoroughly after handling.

Step 3: Spill Management

In the event of a spill, evacuate non-essential personnel from the area.[5]

Wearing the prescribed PPE, carefully sweep or scoop up the spilled solid.[5]

Avoid creating dust clouds during cleanup.[5]

Place the collected material into a suitable, closed container for disposal.[5]

Step 4: Waste Disposal

Dispose of Z-Gln-OH and any contaminated materials (e.g., gloves, weighing paper) in a

designated, sealed container.

All waste must be disposed of through an approved waste disposal plant, following all

applicable local, state, and federal regulations.[5]

Do not allow the product to enter drains or waterways.[5]

Quantitative Data Summary
The following table summarizes key quantitative information for Z-Gln-OH:
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Property Value

CAS Number 2650-64-8

Molecular Formula C13H16N2O5

Molecular Weight 280.28 g/mol [6]

Appearance White powder or crystals[2]

Melting Point 134-138 °C[1]

Solubility Soluble in water[2]

pH 4 - 6[2]

Handling and Disposal Workflow
The following diagram illustrates the procedural flow for safely managing Z-Gln-OH from

receipt to disposal.
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Caption: Workflow for safe handling and disposal of Z-Gln-OH.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b554785?utm_src=pdf-body-img
https://www.benchchem.com/product/b554785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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